N-Desmethyl Asenapine Hydrochloride
Overview
Description
N-Desmethyl Asenapine Hydrochloride, or N-Desmethyl Asenapine, is a synthetic compound that is commonly used in scientific research. It is a derivative of Asenapine, an atypical antipsychotic drug used to treat schizophrenia and bipolar disorder. N-Desmethyl Asenapine is a potent agonist of the 5-HT2A receptor, and has been studied for its potential use in treating a variety of neurological and psychiatric conditions.
Scientific Research Applications
Schizophrenia Management
“N-Desmethyl Asenapine Hydrochloride” is primarily used in the management of schizophrenia. It acts as an atypical antipsychotic, providing relief from the symptoms of schizophrenia by antagonizing dopamine and serotonin receptors . This compound helps in stabilizing mood and reducing hallucinations or delusions associated with schizophrenia.
Cognitive Function Improvement
Research indicates that “N-Desmethyl Asenapine Hydrochloride” may improve cognitive function in patients with schizophrenia. Its mechanism of action involves strong antagonism of serotonin and dopamine receptors, which is thought to enhance neurotransmitter efflux in the brain, potentially leading to improved cognitive outcomes .
Post-Traumatic Stress Disorder (PTSD)
Although not a primary indication, “N-Desmethyl Asenapine Hydrochloride” has been used off-label for the treatment of severe PTSD-related nightmares in soldiers. Its neuroleptic properties may provide therapeutic benefits in managing PTSD symptoms .
Maintenance Therapy for Bipolar Disorder
Beyond acute treatment, “N-Desmethyl Asenapine Hydrochloride” is also used for the medium to long-term management of bipolar disorder. It helps in preventing the recurrence of manic episodes and stabilizing the mood over extended periods .
Pharmacological Research
In pharmacological research, “N-Desmethyl Asenapine Hydrochloride” is studied for its complex pharmacodynamics. It serves as a model compound to understand the interactions between various neurotransmitter systems and their role in psychiatric disorders .
Neurochemical Studies
The compound’s influence on dopamine and acetylcholine efflux makes it a valuable subject for neurochemical studies. Researchers use it to explore the underlying mechanisms of neurochemical balance and its effects on behavior and mood .
Drug Development
“N-Desmethyl Asenapine Hydrochloride” is also pivotal in drug development, particularly in the synthesis of new atypical antipsychotic drugs. By altering its chemical structure, researchers can develop new compounds with potentially better efficacy and fewer side effects .
Mechanism of Action
Target of Action
N-Desmethyl Asenapine Hydrochloride is a metabolite of Asenapine . Asenapine exhibits high affinity for 5-HT 1A, 5-HT 1B, 5-HT 2A, 5-HT 2B, 5-HT 2C, 5-HT 5-7, D 1-4, H 1 and, alpha 1 - and alpha 2 -adrenergic receptors ; moderate affinity for H 2 receptors . These receptors are primarily involved in the regulation of various neurotransmitters such as serotonin, dopamine, noradrenaline, and histamine .
Mode of Action
Asenapine is an atypical antipsychotic multireceptor neuroleptic drug which shows strong 5HT2A (serotonin) and D2 (dopamine) receptor antagonism . This antagonism has been shown to enhance dopamine (DA) and acetylcholine (Ach) efflux in rat brains . The addition of serotonin antagonism to dopamine antagonism is thought to improve negative symptoms of psychoses and reduce the incidence of extrapyramidal side effects as compared to typical antipsychotics .
Biochemical Pathways
Given its parent compound asenapine’s antagonistic activity on serotonin and dopamine receptors, it can be inferred that it may affect theserotonergic and dopaminergic pathways in the brain .
Pharmacokinetics
Asenapine and N-Desmethylasenapine exposures were unaltered in subjects with mild or moderate hepatic impairment, compared with healthy controls . Severe hepatic impairment was associated with increased area under the plasma concentration-time curve from time zero to infinity (AUC ∞) values for total asenapine, N-Desmethylasenapine and asenapine N + -glucuronide . Mild renal impairment was associated with slight elevations in the AUC ∞ of asenapine compared with healthy controls .
Result of Action
As a metabolite of asenapine, it may contribute to asenapine’s antipsychotic activity . Asenapine is known to improve cognitive function and negative symptoms in patients with schizophrenia .
Action Environment
It is known that the pharmacokinetics of asenapine and its metabolites can be affected by hepatic or renal impairment .
properties
IUPAC Name |
(2R,6R)-9-chloro-13-oxa-4-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),7(12),8,10,14,16-hexaene;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClNO.ClH/c17-10-5-6-16-12(7-10)14-9-18-8-13(14)11-3-1-2-4-15(11)19-16;/h1-7,13-14,18H,8-9H2;1H/t13-,14-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONMMHDIXIDXKTN-IODNYQNNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(CN1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2[C@@H](CN1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60673037 |
Source
|
| Record name | (3aR,12bR)-5-Chloro-2,3,3a,12b-tetrahydro-1H-dibenzo[2,3:6,7]oxepino[4,5-c]pyrrole--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60673037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Desmethyl Asenapine Hydrochloride | |
CAS RN |
1170701-78-6 |
Source
|
| Record name | (3aR,12bR)-5-Chloro-2,3,3a,12b-tetrahydro-1H-dibenzo[2,3:6,7]oxepino[4,5-c]pyrrole--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60673037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3aR,12bR)-rel-5-chloro-2,3,3a,12b-tetrahydro-1H-dibenz[2,3:6,7]oxepino[4,5-c]pyrrole hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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